Cas no 2228878-60-0 (5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228878-60-0
• MF: C₈H₄ClNO₃S
• MW: 229.640259742737
• CID: 6284854
• PubChem ID: 165637530
• Update Time: 2025-06-30

5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1993812
• 2228878-60-0

• Inchi： 1S/C8H4ClNO3S/c9-4-1-7(14-3-4)6-2-5(8(11)12)10-13-6/h1-3H,(H,11,12)
• InChI Key： WSMHIGMMCMQVDZ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 228.9600419g/mol
• Monoisotopic Mass: 228.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic Acid (CAS No. 2228878-60-0)

5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2228878-60-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a thiophene ring substituted with a chloro group at the 4-position and an oxazole moiety linked at the 3-position of the carboxylic acid. The structural complexity of this compound makes it a valuable scaffold for developing novel therapeutic agents, particularly in the areas of anticancer, anti-inflammatory, and antimicrobial drug discovery.

The compound’snomenclature follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The presence of both oxygen and sulfur atoms in the ring system contributes to its unique electronic properties, which are highly relevant for understanding its biological activity. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of such molecules with greater accuracy, aiding in the design of more effective drugs.

One of the most intriguing aspects of 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid is its potential as a building block for more complex molecules. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, making it an ideal candidate for drug design. For instance, studies have shown that oxazole derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. This has spurred interest in synthesizing analogs of this compound to explore new therapeutic possibilities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Compounds like 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid are being investigated for their ability to disrupt these interactions, which are often difficult to target with traditional drug molecules. Thethiophene moiety, in particular, has been shown to interact favorably with aromatic residues in protein binding pockets, suggesting its utility in designing PPI modulators.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently. For example, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce the thiophene ring onto the oxazole core. These advances in synthetic chemistry have significantly reduced the time and resources needed to produce such compounds on an industrial scale.

The biological activity of 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid has been explored through various in vitro assays. Initial studies have demonstrated its potential as an inhibitor of certain kinases implicated in cancer progression. Thechloro substituent at the 4-position of the thiophene ring is believed to enhance binding affinity by participating in halogen bonding interactions with specific amino acid residues in target proteins. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

Another area of interest is the use of this compound as a precursor for more complex drug candidates. By functionalizing different positions on the oxazole ring or introducing additional substituents on the thiophene moiety, researchers can generate a library of derivatives with diverse biological activities. High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated the process of identifying promising lead compounds from such libraries.

TheCAS number 2228878-60-0 provides a unique identifier for this compound, ensuring consistency across scientific literature and patent databases. This standardized nomenclature system is crucial for researchers working in interdisciplinary fields where precise communication is essential. Moreover, having a well-documented CAS number facilitates regulatory compliance and commercial distribution, making it easier for pharmaceutical companies to adopt these compounds into their pipelines.

In conclusion, 5-(4-chlorothiophen-2-yl)-1,2-oxazole-3-carboxylic acid represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see more innovative drug candidates entering clinical trials in the near future.